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Compound of Interest

Compound Name: Salicylidene2-aminopyridine

Cat. No.: B15069772 Get Quote

Essential Safety and Handling Guide for
Salicylidene-2-aminopyridine
This guide provides immediate and essential safety, operational, and disposal information for

handling Salicylidene-2-aminopyridine. The information is primarily based on the safety data for

its precursor, 2-Aminopyridine, due to the limited availability of a specific Safety Data Sheet

(SDS) for the final product. Researchers should handle Salicylidene-2-aminopyridine with the

same level of caution as its hazardous components.

Hazard Summary & Quantitative Data
Salicylidene-2-aminopyridine is toxic if swallowed or in contact with skin, causes severe skin

burns and eye damage, and is harmful to aquatic life with long-lasting effects[1]. The following

table summarizes key quantitative data, primarily from the precursor 2-Aminopyridine, which

should be used as a conservative guideline.
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Parameter Value Reference

Acute Toxicity (Oral) Category 3 [1]

Acute Toxicity (Dermal) Category 3 [1]

Skin Corrosion/Irritation
Category 1A (Causes severe

skin burns)
[1]

Serious Eye Damage/Irritation
Category 1 (Causes serious

eye damage)
[1]

Aquatic Hazard (Acute) Category 3 [1]

Aquatic Hazard (Chronic) Category 3 [1]

Melting Point 55 - 60 °C / 131 - 140 °F [2]

Boiling Point 204 - 210 °C / 399.2 - 410 °F [2]

Flash Point 92 °C / 197.6 °F [2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.[3][4][5]

Protects against splashes,

sprays, and irritating mists that

can cause severe eye

damage.[1]

Skin Protection

Flame retardant antistatic

protective clothing, including a

lab coat that extends below the

knee.[1][4] Wear appropriate

protective gloves (e.g., Silver

Shield or 4H laminate under

heavy-duty chemically

resistant outer gloves).[4][5]

Prevents skin contact, which

can be toxic and cause severe

burns.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or exposure limits

are exceeded.[2][3][6]

Protects against inhalation of

toxic dust.[1]

Footwear Closed-toed shoes.[4] Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of Salicylidene-2-aminopyridine in a laboratory setting.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood[3][6].

Ensure that an eyewash station and safety shower are readily accessible[2].

Remove all sources of ignition as the substance is combustible and can form explosive

mixtures with air on intense heating[1][2].

Handling the Chemical:
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Do not eat, drink, or smoke when using this product[1][2].

Avoid breathing dust, vapor, mist, or gas[3][6].

Wash hands and any exposed skin thoroughly after handling[1][2].

Minimize dust generation and accumulation[3].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[2][3].

Store locked up, away from incompatible materials such as acids and strong oxidizing

agents[2][6].

Emergency Procedures
Immediate action is critical in case of exposure or spills.
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Incident First Aid Measures

Eye Contact

Immediately rinse with plenty of water for

several minutes, removing contact lenses if

present and easy to do so. Continue rinsing and

call an ophthalmologist[1][2][6].

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately[1][2][6].

Ingestion

If swallowed, give water to drink (two glasses at

most). Seek medical advice immediately. Do

NOT induce vomiting[1][2][6].

Inhalation
Move the person to fresh air. Call a physician[1]

[2][6].

Spill

Evacuate personnel to a safe area. Wear

appropriate PPE. Sweep up the material and

place it into a suitable disposal container. Avoid

generating dust. Do not flush into surface water

or the sanitary sewer system[2][6].

Disposal Plan
Dispose of Salicylidene-2-aminopyridine and its containers in accordance with local, regional,

and national regulations.

Waste Classification: This material should be treated as hazardous waste due to its

toxicity[7].

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant[1][2][6]. Do not reuse empty containers.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Salicylidene-2-

aminopyridine safely.
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Safe Handling Workflow for Salicylidene-2-aminopyridine
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Caption: Safe Handling Workflow for Salicylidene-2-aminopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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